Cas no 2171276-79-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• CAS No: 2171276-79-0
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6406083
• PubChem ID: 165582199
• Update Time: 2025-10-10

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)butanamido]acetic acid
• EN300-1576583
• 2171276-79-0

• Inchi： 1S/C24H24N2O5/c1-3-12-26(14-23(28)29)22(27)13-16(2)25-24(30)31-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h1,4-11,16,21H,12-15H2,2H3,(H,25,30)(H,28,29)/t16-/m0/s1
• InChI Key： SYQUTRYWPQIFSF-INIZCTEOSA-N
• SMILES： O(C(N[C@@H](C)CC(N(CC#C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid

Comprehensive Overview of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid (CAS No. 2171276-79-0)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid (CAS No. 2171276-79-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique prop-2-yn-1-yl group, enabling click chemistry applications, a rapidly growing field in drug discovery and biomaterials. Its chiral center at the 3S position ensures stereochemical precision, making it invaluable for asymmetric synthesis and pharmaceutical research.

The incorporation of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group enhances the compound's stability during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Researchers frequently search for "Fmoc-amino acid derivatives" and "click chemistry reagents," reflecting the demand for tools enabling bioorthogonal reactions. This compound's alkyne functionality allows efficient coupling with azides via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction pivotal in biomolecule labeling and proteomics.

Recent trends highlight its role in ADC (antibody-drug conjugate) development, a hotspot in targeted cancer therapy. The CAS No. 2171276-79-0 is often queried alongside "non-natural amino acids" and "peptide modifications," underscoring its niche in structure-activity relationship (SAR) studies. Its carboxylic acid moiety further permits conjugation to nanocarriers or fluorescent probes, addressing the rising interest in theranostic applications.

Analytical data for this compound typically includes HPLC purity (>95%) and mass spectrometry validation, critical for GMP-compliant manufacturing. Users also frequently inquire about "storage conditions for Fmoc compounds" (recommended: -20°C under inert gas), reflecting practical concerns in laboratory handling. The butanamidoacetic acid backbone provides structural flexibility, enabling customization for peptidomimetic design, a strategy gaining traction in GPCR-targeted drug development.

Emerging applications in protein engineering leverage its alkyne handle for site-specific modifications, aligning with the "precision medicine" trend. The compound's water solubility (enhanced by the glycine fragment) makes it suitable for aqueous-phase bioconjugation, a feature highlighted in recent publications on biosensor fabrication. Patent databases reveal its use in peptide-based vaccines, connecting to current interests in immunotherapy and infectious disease research.

Quality-centric discussions often involve "chiral purity verification methods" for 3S-configuration compounds, typically resolved via chiral HPLC or NMR spectroscopy. The prop-2-yn-1-yl group also facilitates metal-free click reactions with strained alkynes, addressing concerns about copper toxicity in biological systems. This positions CAS No. 2171276-79-0 as a versatile building block for in vivo labeling studies.

In combinatorial chemistry, this derivative serves as a multifunctional scaffold, enabling parallel synthesis of structure-diverse libraries. Its MSDS-compliant safety profile (non-hazardous under standard conditions) makes it preferable for high-throughput screening platforms. Recent forum discussions correlate its use with "peptide macrocyclization" techniques, particularly in epitope mapping for antiviral drug design.

The compound's logP value (calculated ~1.8) suggests balanced lipophilicity for cell-permeability studies, a frequent topic in CNS drug development forums. Suppliers often highlight its compatibility with automated peptide synthesizers, responding to the industry's shift toward AI-driven molecular design. These attributes collectively make 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid a cornerstone reagent in contemporary biopharmaceutical innovation.